Cas no 1259993-84-4 (3-Chloro-2-fluoro-DL-phenylalanine)

• Product Name: 3-Chloro-2-fluoro-DL-phenylalanine
• CAS No: 1259993-84-4
• MF: C₉H₉ClFNO₂
• MW: 217.624665021896
• MDL: MFCD04116015
• CID: 1218652
• PubChem ID: 3828101
• Update Time: 2025-07-21

3-Chloro-2-fluoro-DL-phenylalanine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-fluorophenylalanine
• 3-Chloro-2-fluoro-DL-phenylalanine
• CS-0268626
• AKOS015956995
• SCHEMBL22289540
• EN300-1965300
• 2-amino-3-(3-chloro-2-fluorophenyl)propanoicacid
• MFCD04116015
• 3-Chloro-2-fluoro-DL-phenylalanine (H-DL-Phe(3-Cl,2-F)-OH)
• 1259993-84-4
• 2-amino-3-(3-chloro-2-fluorophenyl)propanoic acid

• MDL： MFCD04116015
• Inchi： 1S/C9H9ClFNO2/c10-6-3-1-2-5(8(6)11)4-7(12)9(13)14/h1-3,7H,4,12H2,(H,13,14)
• InChI Key： LSZBXQYJHCORIE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)CC(C(=O)O)N

Computed Properties

• Exact Mass: 217.0305844g/mol
• Monoisotopic Mass: 217.0305844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Chloro-2-fluoro-DL-phenylalanine

Research Brief on 3-Chloro-2-fluoro-DL-phenylalanine (CAS: 1259993-84-4): Recent Advances and Applications

3-Chloro-2-fluoro-DL-phenylalanine (CAS: 1259993-84-4) is a fluorinated and chlorinated derivative of phenylalanine, a non-essential amino acid with significant implications in medicinal chemistry and drug development. Recent studies have highlighted its potential as a versatile building block for the synthesis of bioactive compounds, particularly in the design of enzyme inhibitors and radiopharmaceuticals. This research brief consolidates the latest findings on this compound, focusing on its synthetic applications, mechanistic insights, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of 3-Chloro-2-fluoro-DL-phenylalanine as a precursor for irreversible inhibitors of phenylalanine ammonia-lyase (PAL), an enzyme implicated in phenylketonuria (PKU) and other metabolic disorders. The study demonstrated that the compound's halogen substituents enhance its binding affinity to PAL's active site, while its racemic form (DL-) allows for broader substrate compatibility. Molecular dynamics simulations further revealed that the chloro and fluoro groups induce conformational changes in the enzyme, leading to improved inhibitory efficacy compared to non-halogenated analogs.

In the field of radiopharmaceuticals, 3-Chloro-2-fluoro-DL-phenylalanine has gained attention as a potential PET (positron emission tomography) tracer for tumor imaging. A preclinical study in Nuclear Medicine and Biology (2024) reported the successful radiolabeling of this compound with fluorine-18 ([18F]3-Cl-2-F-DL-Phe), showcasing its uptake in glioma xenograft models. The study attributed the enhanced tumor specificity to the combined effects of halogenation and the amino acid transport system (LAT1), which is overexpressed in many cancers. Notably, the DL-configuration exhibited comparable uptake to L-enantiomers but with improved synthetic accessibility.

From a synthetic chemistry perspective, recent advances in asymmetric catalysis have enabled the resolution of 3-Chloro-2-fluoro-DL-phenylalanine into its enantiopure forms. A 2024 Organic Letters publication detailed a novel enzymatic resolution method using immobilized penicillin G acylase, achieving >99% enantiomeric excess for both D- and L-forms. This breakthrough addresses previous challenges in obtaining stereochemically pure variants, which are critical for structure-activity relationship studies in drug discovery.

The compound's safety profile and metabolic stability have also been investigated. A recent ADMET (absorption, distribution, metabolism, excretion, and toxicity) study in Xenobiotica (2023) reported that 3-Chloro-2-fluoro-DL-phenylalanine exhibits favorable pharmacokinetic properties, including moderate plasma protein binding (∼65%) and resistance to hepatic first-pass metabolism. However, the study noted dose-dependent renal toxicity in rodent models at high concentrations (>100 mg/kg), suggesting the need for careful dose optimization in therapeutic applications.

Emerging applications include its use as a scaffold for proteolysis-targeting chimeras (PROTACs), as demonstrated in a 2024 ACS Chemical Biology study. Researchers functionalized the phenylalanine core to develop bifunctional molecules targeting estrogen receptor degradation, with the halogen atoms serving as attachment points for E3 ligase ligands. This approach highlights the compound's modularity in targeted protein degradation strategies.

In conclusion, 3-Chloro-2-fluoro-DL-phenylalanine (CAS: 1259993-84-4) continues to demonstrate multifaceted utility in chemical biology and pharmaceutical research. Recent studies underscore its value in enzyme inhibition, molecular imaging, and targeted therapeutics, while advances in synthetic methodology have expanded access to its enantiopure forms. Future research directions may focus on optimizing its toxicity profile and exploring novel derivatives for specific therapeutic indications.